4-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine

• IUPAC Name: (3,5-dimethyl-4-morpholin-4-ylsulfonylpyrazol-1-yl)-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C17H21N3O5S/c1-12-16(26(22,23)19-7-9-25-10-8-19)13(2)20(18-12)17(21)14-5-4-6-15(11-14)24-3/h4-6,11H,7-10H2,1-3H3
• InChI Key: XNSDQZLJVDIVKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC(=CC=C2)OC)C)S(=O)(=O)N3CCOCC3
• Molecular Formula: C17H21N3O5S
• Molecular Weight: 379.4 g/mol
• CAS No.: 1020453-80-8

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxybenzoyl group, a pyrazole ring, and a morpholine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the morpholine ring might influence its solubility and reactivity.

Scientific Research Applications

4-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine has been the subject of scientific research for its potential applications in various fields. It has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been studied as a possible inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. In addition, this compound has been studied for its potential use as an anticancer agent and for its ability to inhibit the growth of certain types of bacteria.

Mechanism of Action

The mechanism of action of 4-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine is not fully understood. However, it is believed that the compound inhibits the enzyme acetylcholinesterase by binding to the active site of the enzyme, thus preventing the breakdown of acetylcholine. In addition, it is thought that this compound inhibits the enzyme monoamine oxidase by binding to the active site of the enzyme and preventing the breakdown of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine in laboratory experiments include its ability to inhibit the enzymes acetylcholinesterase and monoamine oxidase. This makes it useful for studying the effects of these enzymes on the nervous system and other physiological processes. Additionally, this compound is relatively stable and can be readily synthesized using a variety of methods.
However, there are also some limitations to using this compound in laboratory experiments. For example, the compound is relatively expensive and can be toxic at high concentrations. In addition, the mechanism of action of this compound is not yet fully understood, so it is difficult to predict its effects in certain situations.

Future Directions

There are numerous future directions for research on 4-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine. For example, further studies are needed to better understand the mechanism of action of the compound and to determine its potential applications in medicine. Additionally, research should be conducted to assess the safety and efficacy of this compound in vivo. Finally, further research should be conducted to develop more efficient and cost-effective methods for synthesizing this compound.

Synthesis Methods

4-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine can be synthesized by a number of different methods. One of the most common methods is the reaction of 1-bromo-3,5-dimethyl-1H-pyrazole with 3-methoxybenzoyl chloride in the presence of potassium carbonate. The reaction is carried out in an inert atmosphere at a temperature of 80°C for 4-6 hours. The product is then isolated by filtration and recrystallized from a suitable solvent.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. For example, morpholine is considered hazardous and can cause skin and eye irritation.